N-butyl-4-oxo-N-phenyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide
Overview
Description
N-butyl-4-oxo-N-phenyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide, also known as PTP1B inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its ability to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is a critical regulator of insulin signaling and glucose homeostasis.
Mechanism of Action
N-butyl-4-oxo-N-phenyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is a negative regulator of insulin signaling, and its inhibition leads to increased insulin sensitivity and glucose uptake in peripheral tissues. This compound inhibitors, such as this compound, bind to the active site of this compound and prevent its dephosphorylation activity. This results in increased insulin receptor phosphorylation and downstream signaling, leading to improved glucose uptake and glycemic control.
Biochemical and Physiological Effects:
In preclinical studies, this compound inhibitors, including this compound, have been shown to improve glucose tolerance, insulin sensitivity, and glycemic control in animal models of type 2 diabetes and obesity. These inhibitors have also been investigated for their potential anti-cancer and anti-inflammatory properties. However, further studies are needed to determine the safety and efficacy of this compound inhibitors in humans.
Advantages and Limitations for Lab Experiments
N-butyl-4-oxo-N-phenyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide inhibitors, including this compound, have several advantages for lab experiments. They are relatively easy to synthesize and purify, and their mechanism of action is well understood. Additionally, they have been extensively studied in preclinical models, and their potential therapeutic applications are well established. However, this compound inhibitors also have some limitations for lab experiments. They can be toxic at high concentrations, and their safety and efficacy in humans are still unclear.
Future Directions
The use of N-butyl-4-oxo-N-phenyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide inhibitors, including this compound, for the treatment of type 2 diabetes, obesity, and other metabolic disorders is an active area of research. Future studies will focus on determining the safety and efficacy of these inhibitors in humans and identifying new compounds with improved pharmacological properties. Additionally, this compound inhibitors have potential applications in the treatment of cancer and inflammation, and further research is needed to explore these areas.
Scientific Research Applications
N-butyl-4-oxo-N-phenyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide inhibitors, including this compound, have been extensively studied for their potential therapeutic applications in the treatment of type 2 diabetes, obesity, and other metabolic disorders. These inhibitors have been shown to improve insulin sensitivity, glucose uptake, and glycemic control in preclinical models. Additionally, this compound inhibitors have been investigated for their potential anti-cancer and anti-inflammatory properties.
properties
IUPAC Name |
N-butyl-2-oxo-N-phenyl-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2S/c1-2-3-12-23(15-9-5-4-6-10-15)21(26)17-14-16-19(27-17)22-18-11-7-8-13-24(18)20(16)25/h4-11,13-14H,2-3,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNRICVVXSKLNIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C1=CC=CC=C1)C(=O)C2=CC3=C(S2)N=C4C=CC=CN4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.